Cas no 2460492-81-1 (2-bromo-4-(methyl-d3)-1H-imidazole-5-d)

• Product Name: 2-bromo-4-(methyl-d3)-1H-imidazole-5-d
• CAS No: 2460492-81-1
• MF: C₄H₅BrN₂
• MW: 165.024546384811
• CID: 6825387
• PubChem ID: 172402527
• Update Time: 2025-02-28

2-bromo-4-(methyl-d3)-1H-imidazole-5-d Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(methyl-d3)-1H-imidazole-5-d
• CS-23504
• 2460492-81-1

• Inchi： 1S/C4H5BrN2/c1-3-2-6-4(5)7-3/h2H,1H3,(H,6,7)/i1D3,2D
• InChI Key： AYQISCMXBQVMSY-MZCSYVLQSA-N
• SMILES： BrC1=NC([2H])=C(C([2H])([2H])[2H])N1

Computed Properties

• Exact Mass: 163.98872Da
• Monoisotopic Mass: 163.98872Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 28.7Ų